Cas no 15400-50-7 (5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester)
15400-50-7 structure
Product Name:5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester
CAS No:15400-50-7
MF:C8H8N4O2
MW:192.17472076416
CID:120955
PubChem ID:45089278
Update Time:2025-04-18
5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester
- 5-Pyrimidinecarboxylicacid,4-amino-2-cyano-,ethylester(8CI)
- ethyl 4-amino-2-cyanopyrimidine-5-carboxylate
- ethyl4-amino-2-cyanopyrimidine-5-carboxylate
- 15400-50-7
-
- Inchi: 1S/C8H8N4O2/c1-2-14-8(13)5-4-11-6(3-9)12-7(5)10/h4H,2H2,1H3,(H2,10,11,12)
- InChI Key: WFJMAJHJVZRNER-UHFFFAOYSA-N
- SMILES: O(C(C1=CN=C(C#N)N=C1N)=O)CC
Computed Properties
- Exact Mass: 192.065
- Monoisotopic Mass: 192.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- XLogP3: 0.7
5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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